Cas no 2229091-95-4 (1-(5-fluoropyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(5-fluoropyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2229091-95-4
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• CID: 6593244
• PubChem ID: 165857735
• Update Time: 2025-05-20

1-(5-fluoropyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid
• EN300-1804163
• 2229091-95-4

• Inchi： 1S/C12H12FNO3/c13-9-5-8(6-14-7-9)12(11(16)17)3-1-10(15)2-4-12/h5-7H,1-4H2,(H,16,17)
• InChI Key： INIZHRHDWKLYEH-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C1(C(=O)O)CCC(CC1)=O

Computed Properties

• Exact Mass: 237.08012141g/mol
• Monoisotopic Mass: 237.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.3Ų

Additional information on 1-(5-fluoropyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid

1-(5-Fluoropyridin-3-yl)-4-oxocyclohexane-1-carboxylic Acid: A Comprehensive Overview

1-(5-Fluoropyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2229091-95-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of heterocyclic carboxylic acids and is characterized by its fluorinated pyridine ring and cyclohexane core, which contribute to its biological activity and pharmacological profile.

The synthesis of 1-(5-fluoropyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid involves a multi-step process that typically begins with the formation of a 5-fluoropyridine derivative. Subsequent reactions, including cycloaddition and oxidation steps, yield the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological activity, 1-(5-fluoropyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid has been extensively studied for its potential as a therapeutic agent. Initial in vitro studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. Specifically, it has been found to inhibit the activity of key enzymes involved in inflammatory pathways, such as COX-2 and LOX, thereby reducing inflammation and associated pain. Additionally, preliminary data suggest that it may have selective cytotoxic effects on various cancer cell lines, making it a promising candidate for further investigation in oncology.

The pharmacokinetic profile of 1-(5-fluoropyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid has also been evaluated in preclinical studies. These studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral medication. Moreover, the compound has shown low toxicity in animal models, further supporting its safety profile.

In the context of drug development, 1-(5-fluoropyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid is currently undergoing early-stage clinical trials to assess its efficacy and safety in human subjects. These trials are focused on evaluating its potential as a treatment for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Early results from these trials have been promising, with the compound demonstrating significant improvements in disease symptoms and biomarkers without major adverse effects.

Beyond its therapeutic applications, 1-(5-fluoropyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid has also found utility in chemical biology research. Its unique structure makes it an excellent tool for probing the interactions between small molecules and biological targets. For instance, it has been used in high-throughput screening assays to identify novel protein targets involved in inflammatory signaling pathways. Additionally, the compound serves as a valuable scaffold for the design of new drugs with improved potency and selectivity.

The future prospects for 1-(5-fluoropyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid are promising. Ongoing research aims to optimize its chemical structure to enhance its therapeutic index and reduce potential side effects. Furthermore, efforts are being made to develop prodrugs or drug delivery systems that can improve its pharmacokinetic properties and target specific tissues or organs. These advancements could potentially lead to new treatments for a wide range of diseases characterized by inflammation or cancer.

In conclusion, 1-(5-fluoropyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2229091-95-4) is a multifaceted compound with significant potential in both research and clinical settings. Its unique structural features, combined with its promising biological activity and favorable pharmacokinetic profile, make it an exciting candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.